![molecular formula C13H18ClN3O3 B214266 ethyl 1-[(4-chloro-1-methyl-1H-pyrazol-3-yl)carbonyl]-4-piperidinecarboxylate](/img/structure/B214266.png)
ethyl 1-[(4-chloro-1-methyl-1H-pyrazol-3-yl)carbonyl]-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-[(4-chloro-1-methyl-1H-pyrazol-3-yl)carbonyl]-4-piperidinecarboxylate, also known as CPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPP is a pyrazole-containing molecule that has been synthesized using various methods and has been extensively studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of ethyl 1-[(4-chloro-1-methyl-1H-pyrazol-3-yl)carbonyl]-4-piperidinecarboxylate is not fully understood, but it is believed to involve the modulation of ion channels, particularly the voltage-gated sodium channels (VGSCs). This compound has been shown to selectively inhibit the activity of VGSCs, which are involved in the generation and propagation of action potentials in neurons. By inhibiting the activity of VGSCs, this compound can reduce neuronal excitability and prevent the generation of epileptic seizures. Additionally, this compound has been shown to modulate the activity of other ion channels, including calcium channels and potassium channels, which may contribute to its neuroprotective and anticancer properties.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anticonvulsant, analgesic, anti-inflammatory, neuroprotective, and anticancer properties. This compound has been shown to reduce the frequency and duration of epileptic seizures in animal models of epilepsy, making it a potential candidate for the treatment of epilepsy. Additionally, this compound has been shown to reduce pain and inflammation in animal models of chronic pain and inflammation, making it a potential candidate for the development of analgesic and anti-inflammatory drugs. This compound has also been shown to protect neurons from oxidative stress and excitotoxicity, making it a potential candidate for the development of neuroprotective drugs. Finally, this compound has been shown to have anticancer properties, including the ability to induce apoptosis and inhibit cell proliferation, making it a potential candidate for the development of anticancer drugs.
Advantages and Limitations for Lab Experiments
Ethyl 1-[(4-chloro-1-methyl-1H-pyrazol-3-yl)carbonyl]-4-piperidinecarboxylate has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. This compound is a stable compound that can be stored at room temperature for extended periods without degradation. Additionally, this compound is soluble in a wide range of solvents, making it easy to handle and use in various experiments. Finally, this compound can be synthesized using various methods, making it easy to obtain in large quantities for use in experiments.
However, this compound also has some limitations for lab experiments, including its potential toxicity and limited availability. This compound has been shown to have some toxicity in animal models, particularly at high doses, which may limit its use in some experiments. Additionally, the synthesis of this compound can be challenging and time-consuming, which may limit its availability for use in experiments.
Future Directions
There are several future directions for the research on ethyl 1-[(4-chloro-1-methyl-1H-pyrazol-3-yl)carbonyl]-4-piperidinecarboxylate, including the development of new synthetic methods, the characterization of its mechanism of action, and the testing of its potential applications in various fields. One future direction is the development of new synthetic methods that are more efficient and cost-effective than the current methods. Another future direction is the characterization of the mechanism of action of this compound, particularly its interaction with ion channels and other molecular targets. Finally, future research should focus on testing the potential applications of this compound in various fields, including medicinal chemistry, neuroscience, and cancer research.
Synthesis Methods
Ethyl 1-[(4-chloro-1-methyl-1H-pyrazol-3-yl)carbonyl]-4-piperidinecarboxylate can be synthesized using various methods, including the reaction of 4-chloro-1-methyl-1H-pyrazole-3-carboxylic acid with ethyl 4-piperidinecarboxylate in the presence of a coupling agent, such as DCC (N,N'-dicyclohexylcarbodiimide), or by reacting 4-chloro-1-methyl-1H-pyrazole-3-carbonyl chloride with ethyl 4-piperidinecarboxylate in the presence of a base, such as triethylamine. The reaction results in the formation of this compound, which can be purified using various techniques, including column chromatography, recrystallization, and distillation.
Scientific Research Applications
Ethyl 1-[(4-chloro-1-methyl-1H-pyrazol-3-yl)carbonyl]-4-piperidinecarboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. This compound has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties, making it a potential candidate for the treatment of epilepsy, chronic pain, and inflammation. This compound has also been studied for its potential use as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress and excitotoxicity. Additionally, this compound has been shown to have anticancer properties, making it a potential candidate for the development of anticancer drugs.
properties
Molecular Formula |
C13H18ClN3O3 |
---|---|
Molecular Weight |
299.75 g/mol |
IUPAC Name |
ethyl 1-(4-chloro-1-methylpyrazole-3-carbonyl)piperidine-4-carboxylate |
InChI |
InChI=1S/C13H18ClN3O3/c1-3-20-13(19)9-4-6-17(7-5-9)12(18)11-10(14)8-16(2)15-11/h8-9H,3-7H2,1-2H3 |
InChI Key |
JLPWRMOSRFTTLT-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1CCN(CC1)C(=O)C2=NN(C=C2Cl)C |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)C2=NN(C=C2Cl)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.